N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide” involves a five-membered oxadiazole ring attached to a chlorophenyl group and a methoxyphenoxy group. The exact 3D structure would require further analysis using techniques such as X-ray crystallography.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the retrieved data. It has a molecular weight of 359.77. Further properties would require experimental determination.Scientific Research Applications
Enzyme Inhibition and Biological Screening
A study by Rehman et al. (2013) explored the synthesis and biological screening of compounds similar to N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide. These compounds exhibited significant activity against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX), suggesting potential applications in treating diseases associated with these enzymes, such as Alzheimer's disease (Rehman et al., 2013).
Antimicrobial and Antifungal Properties
Kapadiya et al. (2020) synthesized and evaluated the antimicrobial activity of derivatives with structures related to the mentioned compound against various bacteria and fungi. The synthesized compounds showed potential as antimicrobial agents, particularly against specific strains of bacteria and fungi (Kapadiya et al., 2020).
Anticancer Potential
Kaya et al. (2017) designed and synthesized derivatives of 1,3,4-oxadiazole, structurally similar to the compound , and evaluated them as chemotherapeutic agents. These compounds demonstrated promising anticancer activity, particularly against lung and breast cancer cell lines (Kaya et al., 2017).
Pharmacological Effects
Faheem (2018) focused on the computational and pharmacological evaluation of novel derivatives, including structures similar to the compound of interest. The study explored their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory potential. Some compounds showed moderate inhibitory effects in all assays, suggesting diverse pharmacological applications (Faheem, 2018).
Mechanism of Action
Target of Action
Similar compounds have been studied and found to have antimicrobial and antiproliferative activities . They are often designed to interact with specific proteins or enzymes in pathogens or cancerous cells .
Mode of Action
Similar compounds have been shown to interact with their targets, leading to inhibition of essential biological processes . This interaction can result in the death of the pathogen or the cessation of uncontrolled cell growth in the case of cancerous cells .
Biochemical Pathways
Similar compounds have been shown to disrupt key biochemical pathways in pathogens and cancerous cells, leading to their death or the cessation of their growth .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy .
Result of Action
Similar compounds have been shown to result in the death of pathogens or the cessation of uncontrolled cell growth in cancerous cells .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can influence the action of similar compounds .
Future Directions
Oxadiazole derivatives, including “N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide”, are of interest in medicinal and pharmaceutical chemistry due to their broad range of chemical and biological properties . Future research may focus on exploring these properties further and developing new synthetic routes and applications for these compounds.
Properties
IUPAC Name |
N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-2-(4-methoxyphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O4/c1-23-13-6-8-14(9-7-13)24-10-15(22)19-17-16(20-25-21-17)11-2-4-12(18)5-3-11/h2-9H,10H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHORQNYDHIEWBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=NON=C2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.